Cas no 779332-75-1 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl-)

• Product Name: 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl-
• CAS No: 779332-75-1
• MF: C₁₅H₂₇N₃O₃
• MW: 297.39318394661
• CID: 530522
• PubChem ID: 15946275
• Update Time: 2025-04-19

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl-
• 1-dodecyl-1,3,5-triazinane-2,4,6-trione
• DTXSID10580126
• 779332-75-1
• SCHEMBL11357728

• Inchi： 1S/C15H27N3O3/c1-2-3-4-5-6-7-8-9-10-11-12-18-14(20)16-13(19)17-15(18)21/h2-12H2,1H3,(H2,16,17,19,20,21)
• InChI Key： LSIRZJSYTXAEGV-UHFFFAOYSA-N
• SMILES： O=C1NC(NC(N1CCCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 297.20524173g/mol
• Monoisotopic Mass: 297.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 78.5Ų